10.1039/B415951A | Synthesis, photophysics, electrochemistry and metal ion-binding studies of rhenium(i) complexes with crown ether pendants: selective and specific binding properties for various metal ions

Synthesis, photophysics, electrochemistry and metal ion-binding studies of rhenium(i) complexes with crown ether pendants: selective and specific binding properties for various metal ions

New Journal of Chemistry Pub Date: 2004-12-10 DOI: 10.1039/B415951A

Abstract

A series of rhenium(I) diimine complexes with crown ether pendants has been synthesized and the photophysical and electrochemical behaviour studied. By variation of the cavity size and donor atoms of the crown ether, the complexes showed selective and specific binding properties for various metal cations of different sizes and different degrees of hardness and softness. The X-ray crystal structure of one of the complexes has also been determined.

Synthesis, photophysics, electrochemistry and metal ion-binding studies of rhenium(i) complexes with crown ether pendants: selective and specific binding properties for various metal ions

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Journal Name：New Journal of Chemistry

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